Cas no 1310563-79-1 (1-benzyl-2-methylpyrrolidine-2-carbonitrile)

• Product Name: 1-benzyl-2-methylpyrrolidine-2-carbonitrile
• CAS No: 1310563-79-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 2906089
• PubChem ID: 71109891
• Update Time: 2025-04-21

1-benzyl-2-methylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-methylpyrrolidine-2-carbonitrile
• 1-benzyl-2-cyano-2-methylpyrrolidine;
• 1-benzyl-2-cyano-2-methylpyrrolidine
• MFCD29054274
• AT36511
• KSDNXKKNELKONC-UHFFFAOYSA-N
• SCHEMBL14234513
• AKOS040803930
• 1310563-79-1
• DA-46236

• Inchi： 1S/C13H16N2/c1-13(11-14)8-5-9-15(13)10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： KSDNXKKNELKONC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1(C#N)C

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.50258